2-(2-chlorophenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(2-chlorophenyl)-4-[(4-nitrophenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C16H9ClN2O4/c17-13-4-2-1-3-12(13)15-18-14(16(20)23-15)9-10-5-7-11(8-6-10)19(21)22/h1-9H/b14-9-
• InChI Key: AVCSHXMWIZEQHS-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=CC3=CC=C(C=C3)[N+](=O)[O-])C(=O)O2)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C2=N/C(=C\C3=CC=C(C=C3)[N+](=O)[O-])/C(=O)O2)Cl
• Molecular Formula: C16H9ClN2O4
• Molecular Weight: 328.70 g/mol

Description

2-(2-chlorophenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as nitrobenzylidene oxazolone or NBO.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one is not fully understood. However, it has been proposed that the compound may act as a zinc-specific chelator, which can bind to zinc ions in biological systems and induce fluorescence. It has also been suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis or cell cycle arrest.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-chlorophenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one have been studied in vitro and in vivo. In vitro studies have shown that the compound can induce apoptosis and cell cycle arrest in cancer cells. In vivo studies have shown that the compound can reduce tumor growth in animal models. However, the compound has not been extensively studied for its toxicity and safety in humans.

Advantages and Limitations for Lab Experiments

2-(2-chlorophenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one has several advantages for lab experiments. It is a fluorescent probe that can be used for the detection of zinc ions in biological systems. It can also be used as a ligand for the preparation of metal complexes, which can be studied for their catalytic and magnetic properties. However, the compound has limitations in terms of its toxicity and safety in humans, which may restrict its use in clinical applications.

Future Directions

There are several future directions for the study of 2-(2-chlorophenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one. One direction is to study its potential applications in the field of nanotechnology, where it can be used as a fluorescent probe for the detection of metal ions in nanomaterials. Another direction is to study its potential applications in the field of drug discovery, where it can be used as a lead compound for the development of anti-cancer agents. Furthermore, the compound can be modified to improve its selectivity and potency for specific targets, which can enhance its potential applications in various fields.

Scientific Research Applications

2-(2-chlorophenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one has shown potential applications in various fields of scientific research. It has been used as a fluorescent probe for the detection of zinc ions in biological systems. It has also been studied for its anti-cancer properties, and it has shown promising results in inhibiting the growth of cancer cells in vitro. Furthermore, it has been used as a ligand for the preparation of metal complexes, which have been studied for their catalytic and magnetic properties.